Cas no 126049-72-7 (Butanamide,3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-)

• Product Name: Butanamide,3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-
• CAS No: 126049-72-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 161454
• PubChem ID: 130846
• Update Time: 2025-04-19

Butanamide,3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-
• 3-hydroxy-N-(2-oxooxolan-3-yl)butanamide
• AC1L2Y4M
• Butanamide, 3-hydroxy-N-(tetrahydro-2-oxo-3-furanyl)-
• Hbhl, vibrio harveyi autoinducer
• HBHSL
• N-(3-Hydroxybutanoyl)homoserine lactone
• N3-Hbhl
• SureCN4399583
• SCHEMBL4399583
• N-(beta-Hydroxybutyryl)homoserine lactone
• DTXSID00925385
• 3-Hydroxy-N-(2-oxooxolan-3-yl)butanimidic acid
• 126049-72-7
• MFCD24520804
• 3-Hydroxy-N-(2-oxotetrahydrofuran-3-yl)butanamide
• 3-Hydroxy-butanoyl-DL-homoserine lactone, min. 98% (3-OH-C4-DL-Hsl)
• 3-hydroxy-C4-homoserine lactone
• 3-Hydroxy-butanoyl-DL-homoserine lactone
• 912545-51-8

• Inchi： 1S/C8H13NO4/c1-5(10)4-7(11)9-6-2-3-13-8(6)12/h5-6,10H,2-4H2,1H3,(H,9,11)
• InChI Key： FIXDIFPJOFIIEC-UHFFFAOYSA-N
• SMILES： O1C(C(CC1)NC(CC(C)O)=O)=O

Computed Properties

• Exact Mass: 187.08449
• Monoisotopic Mass: 187.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: -0.1

Experimental Properties

• Density: 1.25
• Boiling Point: 504.6°Cat760mmHg
• Flash Point: 259°C
• Refractive Index: 1.502
• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives